4-(5,6-Dichloro-1H-1,3-benzodiazol-2-yl)butan-1-ol

• Molecular Formula: C11H12Cl2N2O
• Molecular Weight: 259.13 g/mol
• IUPAC Name: 4-(5,6-dichloro-1H-benzimidazol-2-yl)butan-1-ol
• InChI: InChI=1S/C11H12Cl2N2O/c12-7-5-9-10(6-8(7)13)15-11(14-9)3-1-2-4-16/h5-6,16H,1-4H2,(H,14,15)
• InChI Key: GOBSILUXVIWLOH-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CC(=C1Cl)Cl)N=C(N2)CCCCO

Description

4-(5,6-Dichloro-1H-1,3-benzodiazol-2-yl)butan-1-ol is a useful research compound. Its molecular formula is C11H12Cl2N2O and its molecular weight is 259.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

4,5-Dichlorobenzene-1,2-diamine (5.018 g, 28.4 mmol) was dissolved in HCl solution (4 M solution) (25 ml) at r.t. and delta-valerolactone (5.3 ml, 56.7 mmol) was added slowly. The reaction was heated to 135° C. for 2 hrs then slowly cooled to r.t. The reaction was quenched by the addition of sat. NaHCO3 solution (200 ml) until the pH was 8. The mixture was extracted with EtOAc (3×100 ml) and the combined organic layers were dried over MgSO4, filtered and concentrated in vacuo to give the crude product as a brown solid which was triturated with ether (100 ml) to give the pure product as a purple solid (6.383 g, 87%): MS (ESI+) for C11H12Cl2N2O m/z 259.1 [M+H]+; LC purity 89% (ret. time, 1.23 min); 1H NMR (500 MHz, CDCl3) δ 7.56 (s, 2H), 3.55 (t, J=6.38 Hz, 2H), 2.86 (t, J=7.57 Hz, 2H), 1.84 (quin, J=7.68 Hz, 2H), 1.43-1.69 (m, 2H).